Cas no 1261913-71-6 (2-(2-Chloro-4-ethoxyphenyl)-6-methylbenzoic acid)

• Product Name: 2-(2-Chloro-4-ethoxyphenyl)-6-methylbenzoic acid
• CAS No: 1261913-71-6
• MF: C₁₆H₁₅ClO₃
• MW: 290.741503953934
• MDL: MFCD18322306
• CID: 2622351
• PubChem ID: 53228137
• Update Time: 2025-10-28

2-(2-Chloro-4-ethoxyphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60691670
• 2-(2-CHLORO-4-ETHOXYPHENYL)-6-METHYLBENZOIC ACID
• 2-(2-Chloro-4-ethoxyphenyl)-6-methylbenzoic acid, 95%
• MFCD18322306
• 2'-Chloro-4'-ethoxy-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• 1261913-71-6
• 2-(2-Chloro-4-ethoxyphenyl)-6-methylbenzoic acid

• MDL： MFCD18322306
• Inchi： 1S/C16H15ClO3/c1-3-20-11-7-8-12(14(17)9-11)13-6-4-5-10(2)15(13)16(18)19/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key： AEYXHQHUWXSODW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C)C=1C(=O)O)OCC

Computed Properties

• Exact Mass: 290.0709720Da
• Monoisotopic Mass: 290.0709720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-(2-Chloro-4-ethoxyphenyl)-6-methylbenzoic acid

Introduction to 2-(2-Chloro-4-Ethoxyphenyl)-6-Methylbenzoic Acid (CAS No: 1261913-71-6)

2-(2-Chloro-4-Ethoxyphenyl)-6-Methylbenzoic Acid is a compound with the CAS number 1261913-71-6, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of benzoic acids, which are widely studied for their roles in various biological systems and industrial processes.

The molecular structure of 2-(2-Chloro-4-Ethoxyphenyl)-6-Methylbenzoic Acid is characterized by a benzoic acid moiety with substituents at specific positions on the aromatic ring. The presence of a chlorine atom at the 2-position and an ethoxy group at the 4-position of the phenyl ring introduces unique electronic and steric effects, which influence the compound's reactivity and solubility properties. Additionally, the methyl group at the 6-position further modulates these properties, making it a versatile molecule for various chemical transformations.

Recent studies have highlighted the potential of benzoic acids as precursors for synthesizing bioactive compounds, particularly in the pharmaceutical industry. The substitution pattern in 2-(2-Chloro-4-Ethoxyphenyl)-6-Methylbenzoic Acid allows for selective chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a building block for developing anti-inflammatory agents and antioxidants, leveraging its ability to interact with key biological pathways.

One of the most promising applications of 2-(2-Chloro-4-Ethoxyphenyl)-6-Methylbenzoic Acid lies in its role as an intermediate in drug synthesis. By modifying its functional groups, chemists can generate compounds with improved bioavailability and efficacy. For example, substituting the ethoxy group with other electron-donating or withdrawing groups has been shown to enhance the compound's ability to inhibit certain enzymes, making it a valuable tool in enzyme-targeted therapies.

In terms of synthesis, benzoic acids like 2-(2-Chloro-4-Ethoxyphenyl)-6-Methylbenzoic Acid are typically derived from aromatic precursors through electrophilic substitution reactions or coupling reactions. The choice of synthetic pathway depends on the desired substituents and their positions on the aromatic ring. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in these reactions, further enhancing the feasibility of large-scale production.

The physical properties of 2-(2-Chloro-4-Ethoxyphenyl)-6-Methylbenzoic Acid, such as its melting point and solubility, are critical factors in determining its suitability for various applications. Studies have shown that this compound exhibits moderate solubility in organic solvents, making it amenable to purification techniques like column chromatography. Its melting point is also within a range that is practical for both laboratory experiments and industrial processes.

From an environmental perspective, understanding the degradation pathways of benzoic acids like 2-(2-Chloro-4-Ethoxyphenyl)-6-Methylbenzoic Acid is essential for assessing their potential impact on ecosystems. Research indicates that these compounds can undergo microbial degradation under certain conditions, although their persistence in aquatic environments may vary depending on environmental factors such as temperature and pH levels.

In conclusion, 2-(2-Chloro-4-Ethoxyphenyl)-6-Methylbenzoic Acid (CAS No: 1261913-71-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for developing novel pharmaceuticals and materials, while ongoing research continues to uncover new insights into its properties and uses.